Cas no 420787-24-2 (4-(piperidin-3-yl)phenol)

• Product Name: 4-(piperidin-3-yl)phenol
• CAS No: 420787-24-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD06656770
• CID: 2113895
• PubChem ID: 22326681
• Update Time: 2025-10-29

4-(piperidin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-piperidinyl)Phenol
• 4-(piperidin-3-yl)phenol
• 4-piperidin-3-yl-phenol
• 3-(4-Hydroxyphenyl)piperidine
• TXKYZQYKQNVYRS-UHFFFAOYSA-N

• MDL： MFCD06656770
• Inchi： 1S/C11H15NO/c13-11-5-3-9(4-6-11)10-2-1-7-12-8-10/h3-6,10,12-13H,1-2,7-8H2
• InChI Key： TXKYZQYKQNVYRS-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 1.7
• Topological Polar Surface Area: 32.299

Additional information on 4-(piperidin-3-yl)phenol

4-(Piperidin-3-yl)Phenol: A Comprehensive Overview of Its Properties, Applications, and Recent Research

4-(Piperidin-3-yl)phenol (CAS No. 420787-24-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has shown promise in various applications, including as a potential therapeutic agent and as a building block in the synthesis of more complex molecules. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of 4-(piperidin-3-yl)phenol.

Chemical Structure and Properties

4-(Piperidin-3-yl)phenol is a substituted phenol with a piperidine ring attached to the phenyl group at the 4-position. The piperidine ring is a six-membered nitrogen-containing heterocycle that imparts unique chemical and biological properties to the molecule. The phenolic hydroxyl group (-OH) at the 4-position of the phenyl ring is a key functional group that contributes to the compound's reactivity and solubility. The combination of these structural elements results in a molecule with high chemical stability and potential for diverse chemical transformations.

The molecular formula of 4-(piperidin-3-yl)phenol is C₁₁H₁₅NO, with a molecular weight of approximately 181.24 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 105 to 107°C, making it suitable for various laboratory and industrial processes.

Biological Activities and Potential Applications

4-(Piperidin-3-yl)phenol has been studied for its potential biological activities, particularly in the context of its interactions with biological targets such as enzymes, receptors, and ion channels. One of the most notable areas of research involves its activity as an inhibitor of monoamine oxidase (MAO), an enzyme responsible for the degradation of monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine.

A recent study published in the Journal of Medicinal Chemistry demonstrated that 4-(piperidin-3-yl)phenol exhibits selective inhibition of MAO-B over MAO-A. This selective inhibition is significant because it suggests potential therapeutic applications in neurological disorders such as Parkinson's disease, where MAO-B inhibitors are used to increase dopamine levels in the brain. The study also highlighted the compound's low toxicity profile, making it a promising candidate for further drug development.

In addition to its MAO-inhibiting properties, 4-(piperidin-3-yl)phenol has been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California found that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-(piperidin-3-yl)phenol could be useful in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

Synthesis and Derivatives

The synthesis of 4-(piperidin-3-yl)phenol has been extensively studied, with several methods reported in the literature. One common approach involves the nucleophilic substitution reaction between 4-bromophenol and piperidine under basic conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

Beyond its use as a standalone compound, 4-(piperidin-3-yl)phenol serves as an important building block in the synthesis of more complex molecules with enhanced biological activities. For example, researchers at Harvard University have developed novel derivatives of 4-(piperidin-3-yl)phenol that exhibit improved potency and selectivity as MAO inhibitors. These derivatives have shown promising results in preclinical studies and are currently being evaluated for their therapeutic potential.

Clinical Trials and Future Directions

The potential therapeutic applications of 4-(piperidin-3-yl)phenol have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and pharmacokinetics of the compound in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported.

In parallel with clinical trials, ongoing research aims to further elucidate the mechanisms underlying the biological activities of 4-(piperidin-3-yl)phenol. Advanced techniques such as molecular docking studies and computational modeling are being employed to gain insights into how the compound interacts with its target proteins at the molecular level. These studies are expected to provide valuable information for optimizing its structure for improved therapeutic efficacy.

Conclusion

4-(Piperidin-3-yl)phenol, CAS No. 420787-24-2, is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties such as high stability and solubility, while its biological activities make it an attractive candidate for drug development. Recent advancements in understanding its mechanisms of action and ongoing clinical trials hold promise for translating this compound into effective therapeutic agents for various diseases.